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Compound of Interest

2,4-Dimethoxy-4'-
Compound Name:

hydroxybenzophenone
CAS No.: 41351-30-8
Cat. No.: B150991

Get Quote

\ J

This document provides a detailed experimental protocol for the synthesis of 2,4-dimethoxy-
4'-hydroxybenzophenone, a valuable intermediate in medicinal chemistry and materials
science. The synthesis is achieved through a two-step process involving a Friedel-Crafts
acylation followed by a selective demethylation.

Reaction Scheme

Step 1: Friedel-Crafts Acylation
QStep 1: Friedel-Crafts Acylation Reaction
Step 2: Selective Demethylation

QStep 2: Selective Demethylation Reaction
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The following table summarizes the quantitative data for the synthesis of 2,4-dimethoxy-4'-
hydroxybenzophenone.
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Compoun
d

Molecular
Weight (
g/mol )

Amount
(mmol)

Volume
(mL)

Melting

Mass (g) Point (°C)

Yield (%)

Step 1:
Friedel-
Crafts

Acylation

1,3-
Dimethoxy

benzene

138.16

50

6.91 6.3 - -

4-
Methoxybe
nzoyl
chloride

170.59

50

8.53 - - -

Aluminum
chloride
(AICl3)

133.34

60

8.00 - - -

2,4,4-
Trimethoxy
benzophen

one

272.29

~85-95 98-100

Step 2:
Selective
Demethylat
ion

2,4,4'-
Trimethoxy

benzophen

one

272.29

40

10.89 - - -

Aluminum
chloride
(AICl3)

133.34

120

16.00 - - -
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2,4-
Dimethoxy-
4'-
hydroxybe

258.27 - - - ~70-80 185-188

nzophenon

e

Experimental Protocols
Step 1: Synthesis of 2,4,4'-Trimethoxybenzophenone via
Friedel-Crafts Acylation

This procedure details the acylation of 1,3-dimethoxybenzene with 4-methoxybenzoyl chloride
using aluminum chloride as a Lewis acid catalyst.[1][2][3]

Materials:

1,3-Dimethoxybenzene (50 mmol, 6.91 g)

e 4-Methoxybenzoyl chloride (50 mmol, 8.53 g)

e Anhydrous aluminum chloride (AICI3) (60 mmol, 8.00 g)

e Anhydrous dichloromethane (DCM, 150 mL)

e Hydrochloric acid (HCI), 1 M aqueous solution (100 mL)

e Saturated sodium bicarbonate (NaHCO:s) solution (50 mL)

e Brine (saturated NaCl solution) (50 mL)

e Anhydrous magnesium sulfate (MgSQOa)

Methanol for recrystallization

Procedure:
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e To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, add anhydrous aluminum chloride (60 mmol, 8.00 g) and
anhydrous dichloromethane (100 mL).

e Cool the suspension to 0 °C in an ice bath.

e Slowly add a solution of 4-methoxybenzoyl chloride (50 mmol, 8.53 g) in anhydrous
dichloromethane (25 mL) to the stirred suspension over 15 minutes.

 To the resulting mixture, add a solution of 1,3-dimethoxybenzene (50 mmol, 6.91 g) in
anhydrous dichloromethane (25 mL) dropwise over 30 minutes, maintaining the temperature
at 0 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 3-4 hours. The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

e Upon completion, carefully pour the reaction mixture into a beaker containing 100 mL of ice-
cold 1 M HCI solution with vigorous stirring to quench the reaction.

o Transfer the mixture to a separatory funnel and separate the organic layer.
o Extract the aqueous layer with dichloromethane (2 x 50 mL).

o Combine the organic layers and wash sequentially with 1 M HCI (50 mL), saturated sodium
bicarbonate solution (50 mL), and brine (50 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the crude 2,4,4'-trimethoxybenzophenone by recrystallization from methanol to yield a
crystalline solid.

Step 2: Selective Demethylation to 2,4-Dimethoxy-4'-
hydroxybenzophenone
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This protocol describes the selective demethylation of the 4'-methoxy group of 2,4,4'-
trimethoxybenzophenone.

Materials:

2,4,4'-Trimethoxybenzophenone (40 mmol, 10.89 g)

e Anhydrous aluminum chloride (AICI3) (120 mmol, 16.00 g)
e Anhydrous toluene (200 mL)

e Hydrochloric acid (HCI), 2 M aqueous solution (150 mL)

o Ethyl acetate (for extraction)

o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

» Ethanol for recrystallization

Procedure:

e In a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser
under a nitrogen atmosphere, suspend 2,4,4'-trimethoxybenzophenone (40 mmol, 10.89 g)
in anhydrous toluene (200 mL).

o Carefully add anhydrous aluminum chloride (120 mmol, 16.00 g) in portions to the stirred
suspension. The addition is exothermic.

o Heat the reaction mixture to 80 °C and maintain for 4-6 hours. Monitor the reaction progress
by TLC.

 After the reaction is complete, cool the mixture to room temperature and then carefully pour
it onto a mixture of crushed ice and 150 mL of 2 M HCI.
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« Stir the mixture until all solids have dissolved. Transfer to a separatory funnel.
o Separate the layers and extract the aqueous phase with ethyl acetate (3 x 75 mL).

o Combine the organic extracts and wash with water, saturated sodium bicarbonate solution,
and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under
reduced pressure.

 Purify the resulting crude solid by recrystallization from ethanol to afford pure 2,4-
dimethoxy-4'-hydroxybenzophenone.

Mandatory Visualization

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b150991/docs?utm_src=pdf-body#synthesis-of-2-4-dimethoxy-4-hydroxybenzophenone-an-experimental-protocol
https://www.benchchem.com/product/b150991/docs?utm_src=pdf-body#synthesis-of-2-4-dimethoxy-4-hydroxybenzophenone-an-experimental-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Workflow for the Synthesis of 2,4-Dimethoxy-4'-hydroxybenzophenone
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Caption: Synthesis workflow for 2,4-dimethoxy-4'-hydroxybenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

